Cas no 1520018-94-3 (2-(2-bromopropyl)-1,3-difluorobenzene)

• Product Name: 2-(2-bromopropyl)-1,3-difluorobenzene
• CAS No: 1520018-94-3
• MF: C₉H₉BrF₂
• MW: 235.068568944931
• CID: 5858015
• PubChem ID: 80384565
• Update Time: 2025-10-31

2-(2-bromopropyl)-1,3-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopropyl)-1,3-difluorobenzene
• AKOS018947591
• 1520018-94-3
• EN300-1910506

• Inchi： 1S/C9H9BrF2/c1-6(10)5-7-8(11)3-2-4-9(7)12/h2-4,6H,5H2,1H3
• InChI Key： BULFHIGLTIFYIH-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C(=CC=CC=1F)F

Computed Properties

• Exact Mass: 233.98557g/mol
• Monoisotopic Mass: 233.98557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2-bromopropyl)-1,3-difluorobenzene

Comprehensive Analysis of 2-(2-bromopropyl)-1,3-difluorobenzene (CAS No. 1520018-94-3): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 2-(2-bromopropyl)-1,3-difluorobenzene (CAS No. 1520018-94-3) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by a difluorobenzene core and a bromopropyl side chain, serves as a critical intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. Its molecular formula, C₉H₉BrF₂, underscores its potential for selective functionalization, making it a valuable asset in modern synthetic chemistry.

The growing demand for fluorinated aromatic compounds in drug discovery aligns with the rising interest in 2-(2-bromopropyl)-1,3-difluorobenzene. Researchers highlight its role in crafting bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry emphasized the compound's utility in optimizing drug solubility and metabolic stability—a key concern in small-molecule therapeutics.

From an industrial perspective, the compound's bromine moiety enables facile cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig transformations. This reactivity profile positions it as a preferred building block for high-value fine chemicals. Notably, manufacturers are exploring its use in liquid crystal materials for next-generation displays, where difluorobenzene derivatives enhance thermal stability and electro-optical performance.

Environmental and regulatory trends further shape the discourse around CAS No. 1520018-94-3. With the European Chemicals Agency (ECHA) tightening guidelines on halogenated compounds, synthetic routes employing this intermediate are being reevaluated for greener alternatives. Recent patents (e.g., WO2023051234) describe catalytic methods to minimize bromine waste—a response to the industry's push toward sustainable chemistry.

Analytical characterization of 2-(2-bromopropyl)-1,3-difluorobenzene typically involves GC-MS, ¹⁹F NMR, and HPLC. Its physicochemical properties—including a boiling point of 245–248°C and logP of 2.8—suggest moderate lipophilicity, ideal for drug delivery systems. These traits have spurred investigations into its use as a prodrug linker, particularly in antibody-drug conjugates (ADCs), a hot topic in oncology research.

Market analysts project a 6.2% CAGR for fluorobenzene derivatives through 2030, driven by demand in Asia-Pacific electronics and pharmaceutical sectors. However, challenges like supply chain volatility for bromine precursors necessitate strategic stockpiling. Innovators are now focusing on continuous flow synthesis to improve yield and purity—addressing frequent queries about scalability in peer-reviewed forums.

In conclusion, CAS No. 1520018-94-3 exemplifies the intersection of structural ingenuity and practical utility. As industries prioritize molecular diversity and process efficiency, this compound will likely remain pivotal in cutting-edge applications, from optoelectronics to targeted therapeutics.